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Compound of Interest

Compound Name:
1-(4-Methyl-3-nitrophenyl)ethan-1-

ol

CAS No.: 35781-36-3

Cat. No.: B1438775

Get Quote

Executive Summary
4-Methyl-3-nitroacetophenone (CAS: 5333-27-7) is a critical intermediate in the synthesis of

complex pharmaceutical scaffolds, particularly for indole-based kinase inhibitors and

anticonvulsant agents. Its structural duality—possessing both an oxidizable methyl group and a

reducible nitro group—makes it a versatile "switch" molecule in medicinal chemistry.

This guide provides a rigorous, scalable protocol for the regioselective nitration of 4-

methylacetophenone. Unlike generic textbook procedures, this workflow addresses the specific

thermodynamic and kinetic challenges of nitrating a deactivated, sterically biased ring system.

We prioritize the Mixed Acid Nitration route due to its superior atom economy and scalability

compared to Friedel-Crafts alternatives.

Retrosynthetic Analysis & Strategy
The synthesis of 4-methyl-3-nitroacetophenone presents a classic problem in Electrophilic

Aromatic Substitution (EAS): managing directing group conflicts to achieve regioselectivity.[1]
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The Directing Group Conflict[2]
Acetyl Group (-COCH₃): A strong electron-withdrawing group (EWG). It deactivates the ring

and directs incoming electrophiles to the meta position.[2]

Methyl Group (-CH₃): A weak electron-donating group (EDG). It activates the ring and directs

ortho/para.[1][3][4]

Target Analysis:

Position 3: This position is meta to the acetyl group and ortho to the methyl group.[1] Both

directing effects reinforce each other here.

Position 2: This position is ortho to the acetyl group and meta to the methyl group.[1] While

electronically feasible regarding the acetyl group, it is sterically crowded and electronically

disfavored by the methyl group's directing effect.

Conclusion: The cooperative directing effects strongly favor the formation of the 3-nitro isomer,

provided the reaction temperature is strictly controlled to prevent over-nitration or oxidation of

the methyl group.

Core Protocol: Regioselective Nitration
This protocol is designed for a 300 mmol scale but can be linearly scaled with appropriate heat

transfer engineering.

Reagents & Equipment Table
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Component Specification Quantity Molar Eq. Role

4-

Methylacetophen

one

>98% Purity 40.0 g 1.0 Substrate

Sulfuric Acid

(H₂SO₄)
Conc. (98%) 250 mL Solvent/Cat.[5][1]

Solvent &

Catalyst

Nitric Acid

(HNO₃)
70% 25.5 mL 1.0 Nitrating Agent

Fuming H₂SO₄ 20% free SO₃ 300 g Co-solvent
Dehydrating

Agent

Dichloromethane

(DCM)
ACS Grade 500 mL N/A

Extraction

Solvent

Experimental Workflow
Step 1: System Preparation

Setup: Use a 1L three-necked round-bottom flask equipped with a mechanical stirrer (Teflon

blade), a pressure-equalizing addition funnel, and a low-temperature thermometer.

Environment: The reaction must be performed in a fume hood. Nitrogen flushing is

recommended to exclude moisture, which can dilute the mixed acid and reduce nitronium ion

concentration.

Step 2: Substrate Solubilization (Critical Control Point)

Charge 250 mL of concentrated H₂SO₄ into the flask.

Cool the acid to -20°C using an acetone/dry ice bath or a cryostat.

Slowly add 40.0 g of 4-methylacetophenone.

Insight: The addition is exothermic.[1] Maintain internal temperature below -15°C. If the

temperature spikes, stop addition immediately. High temperatures at this stage promote
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sulfonation byproducts.

Step 3: Preparation of Nitrating Mixture

In a separate beaker, pre-mix 25.5 mL of 70% HNO₃ with 300 g of 20% fuming H₂SO₄.

Safety: This generates significant heat. Cool the fuming sulfuric acid before adding nitric

acid.

Step 4: Electrophilic Addition

Transfer the nitrating mixture to the addition funnel.

Add the acid mixture dropwise to the reaction flask over 45–60 minutes.

Thermodynamic Control: The internal temperature must strictly remain between -20°C and

-15°C.

Mechanism:[5][2][6] The fuming sulfuric acid acts as a powerful dehydrating agent, shifting

the equilibrium to maximize the concentration of the active electrophile, the nitronium ion (

).

Step 5: Quenching & Isolation

After addition, stir for 30 minutes at -15°C.

Pour the reaction mixture onto 1 kg of crushed ice/water slurry with vigorous stirring. The

product will precipitate as a pale yellow solid.

Filter the solid and wash with cold water (3 x 200 mL) until the filtrate pH is neutral.

Step 6: Purification

Dissolve the crude solid in Dichloromethane (DCM).

Wash with 10% NaHCO₃ (to remove residual acid) and brine.

Dry over anhydrous MgSO₄ and concentrate in vacuo.
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Recrystallization: Recrystallize from hot hexane or a hexane/ethyl acetate mixture to yield

off-white needles.

Process Visualization
The following diagram illustrates the logical flow and critical decision points in the synthesis.
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Phase 1: Preparation

Phase 2: Reaction (Critical Control)

Phase 3: Workup & Purification
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Figure 1: Step-by-step process workflow for the nitration of 4-methylacetophenone, highlighting

critical temperature control points.

Analytical Characterization
To validate the synthesis, the isolated product must meet the following physicochemical

specifications.

Property Expected Value Method of Verification

Appearance Pale yellow/off-white needles Visual Inspection

Melting Point 61°C – 62°C Capillary MP Apparatus [1]

Yield 75% – 85% Gravimetric Analysis

¹H NMR (CDCl₃)

δ 2.65 (s, 3H, Ac), 2.70 (s, 3H,

Ar-Me), 7.50 (d, 1H), 8.10 (dd,

1H), 8.55 (d, 1H)

NMR Spectroscopy

IR Spectrum
1690 cm⁻¹ (C=O), 1530/1350

cm⁻¹ (NO₂)
FTIR

Interpretation of Data: The ¹H NMR is definitive. The aromatic region will show a specific

pattern:

A doublet for the proton at C5 (ortho to methyl).

A doublet of doublets for the proton at C6 (ortho to acetyl).

A doublet (often appearing as a singlet due to small coupling) for the proton at C2 (between

nitro and acetyl). Any significant deviation in melting point (<60°C) suggests contamination

with the 2-nitro isomer or unreacted starting material.

Safety & Scale-Up Considerations
As a Senior Scientist, you must recognize that nitration reactions are among the most

hazardous in industrial chemistry due to their exothermic nature and the potential for thermal

runaway.
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Thermal Runaway: The reaction is highly exothermic. On a larger scale (kg), active cooling

jackets and emergency dump tanks are mandatory. The "Adiabatic Temperature Rise" must

be calculated before scaling up.

Oxidative Hazards: Nitric acid is a strong oxidizer. Ensure no organic solvents (like acetone)

are present in the reaction vessel during acid addition, as this can form explosive peroxides

or ketenes.

Waste Management: The quenched acid waste contains significant amounts of diluted

sulfuric and nitric acid. Neutralize with lime or sodium hydroxide in a controlled waste reactor

before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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